Cas no 2138528-52-4 (6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione)

• Product Name: 6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione
• CAS No: 2138528-52-4
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 5940122
• PubChem ID: 165492276
• Update Time: 2025-06-07

6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione
• 6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione
• 2138528-52-4
• EN300-1145320

• Inchi： 1S/C13H12N2O3/c1-3-4-5-15-12(16)10-6-9(8-18-2)7-14-11(10)13(15)17/h1,6-7H,4-5,8H2,2H3
• InChI Key： NKMBOGCMPCYUQF-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(COC)C=NC=2C(N1CCC#C)=O

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.5Ų

Additional information on 6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione

Introduction to 6-(But-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione (CAS No. 2138528-52-4)

6-(But-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione (CAS No. 2138528-52-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a butynyl group and a methoxymethyl substituent, make it an intriguing candidate for further investigation.

The chemical structure of 6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione consists of a pyrrolopyridine core with specific functional groups that contribute to its biological activity. The butynyl group at the 6-position and the methoxymethyl group at the 3-position are key structural elements that influence the compound's properties and potential interactions with biological targets. These substituents can affect the compound's solubility, stability, and binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of pyrrolopyridines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrrolopyridine derivatives exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that these compounds could effectively inhibit the activity of specific kinases involved in inflammatory pathways and cancer cell proliferation. This finding suggests that 6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione might also possess similar properties due to its structural similarity.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the pharmacological profile of several pyrrolopyridine derivatives. They found that these compounds showed promising results in modulating G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating neurological disorders and metabolic diseases. The presence of the butynyl group in 6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione could enhance its ability to interact with GPCRs by providing additional hydrophobic interactions or affecting the conformational flexibility of the molecule.

The synthesis of 6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione has been reported using various synthetic routes. One common approach involves the condensation of a suitable pyrrole derivative with a substituted acrylonitrile followed by cyclization and functional group modifications. The choice of synthetic method can significantly impact the yield and purity of the final product. Researchers have also explored green chemistry approaches to minimize environmental impact and improve sustainability in the synthesis process.

The biological evaluation of 6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione has shown promising results in preliminary assays. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory responses and cancer cell growth. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic concentrations. These findings suggest that further preclinical studies are warranted to explore its potential as a lead compound for drug development.

The potential applications of 6-(but-3-yn-1-yl)-3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione extend beyond its anti-inflammatory and anti-cancer properties. Recent research has also explored its role as a modulator of ion channels and transporters. For example, a study published in Molecular Pharmacology reported that certain pyrrolopyridine derivatives could effectively modulate potassium channels involved in neuronal function and cardiovascular health. This suggests that 6-(but-3-yntn-l-l)-y-methoxyrnethyI)-SH,H,H-pyrrololb,y]-piridine-S,T-dione might have potential applications in treating neurological disorders and cardiovascular diseases.

In conclusion, 6-(but-yntn-l-l}-y-methoxyrnethyI}-SH,H,H-pyrrololb,y]-piridine-S,T-dione (CAS No. 2138528-S2-S) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its properties for clinical use.